Cas no 2098081-40-2 ((3-Azidoazetidin-1-yl)(5-methylisoxazol-4-yl)methanone)

• Product name: (3-Azidoazetidin-1-yl)(5-methylisoxazol-4-yl)methanone
• CAS No: 2098081-40-2
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 4775527

(3-Azidoazetidin-1-yl)(5-methylisoxazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(5-methylisoxazol-4-yl)methanone
• (3-azidoazetidin-1-yl)-(5-methyl-1,2-oxazol-4-yl)methanone
• (3-Azidoazetidin-1-yl)(5-methylisoxazol-4-yl)methanone

• Inchi： 1S/C8H9N5O2/c1-5-7(2-10-15-5)8(14)13-3-6(4-13)11-12-9/h2,6H,3-4H2,1H3
• InChI Key： WPSKHOBWWMIBLT-UHFFFAOYSA-N
• SMILES： O=C(C1C=NOC=1C)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.07562455 g/mol
• Monoisotopic Mass: 207.07562455 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 0.9
• Molecular Weight: 207.19